Cas no 1261870-35-2 (2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261870-35-2
• MF: C₁₂H₆F₅N
• MW: 259.174760341644
• CID: 4799582
• Update Time: 2025-10-21

2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F5N/c13-10-5-4-9(11(14)18-10)7-2-1-3-8(6-7)12(15,16)17/h1-6H
• InChI Key： FAFWVPXVSHUULR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C(=NC(=CC=1)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261870-35-2)

2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261870-35-2) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and difluoropyridine moieties, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its ability to enhance the bioavailability and metabolic stability of target molecules.

The structural features of 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine contribute to its versatility in drug discovery. The presence of fluorine atoms and the trifluoromethyl group often improves lipophilicity and membrane permeability, which are critical factors in the development of central nervous system (CNS) drugs and antimicrobial agents. Recent studies highlight its role in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand for precision medicine and targeted therapies.

In agrochemical applications, 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine serves as a key building block for herbicides and fungicides. Its fluorine-rich structure enhances binding affinity to biological targets, reducing the required dosage and environmental impact. This aligns with global trends toward sustainable agriculture and reduced chemical residues in food products. Companies are actively patenting derivatives of this compound to address resistance issues in crop protection.

From a material science perspective, the compound’s thermal stability and electron-withdrawing properties make it suitable for organic electronics, such as OLEDs and photovoltaic cells. Its incorporation into polymer backbones can improve charge transport efficiency, a hot topic in renewable energy research. Innovations in this area are driven by the need for energy-efficient lighting and solar energy harvesting technologies.

Environmental and regulatory considerations are also shaping the discourse around 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine. While fluorinated compounds offer performance benefits, their persistence in ecosystems has led to stricter scrutiny. Researchers are developing greener synthesis routes, such as catalytic fluorination, to minimize waste and energy consumption. These efforts resonate with the broader push for green chemistry and circular economy principles.

Market analysts project steady growth in demand for 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine, particularly in Asia-Pacific regions, where pharmaceutical and agrochemical industries are expanding. Custom synthesis and contract manufacturing organizations (CMOs) are scaling up production to meet this demand, emphasizing cost-effective and scalable processes. This trend reflects the compound’s increasing integration into global supply chains.

In summary, 2,6-Difluoro-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261870-35-2) is a multifaceted compound with applications spanning life sciences and advanced materials. Its fluorine-based architecture positions it at the forefront of innovation, addressing challenges in drug development, sustainable agriculture, and clean energy. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in next-generation technologies.